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Abstract
This application note details a robust and sensitive liquid chromatography-tandem mass

spectrometry (LC-MS/MS) method for the quantitative analysis of Glecaprevir in human

plasma. The protocol employs a straightforward sample preparation technique, either protein

precipitation or liquid-liquid extraction, followed by rapid chromatographic separation and

detection using tandem mass spectrometry. The method is validated and demonstrates

excellent linearity, accuracy, and precision, making it suitable for pharmacokinetic studies and

therapeutic drug monitoring in clinical and research settings.

Introduction
Glecaprevir is a direct-acting antiviral agent and a potent inhibitor of the hepatitis C virus

(HCV) NS3/4A protease, which is essential for viral replication.[1][2] It is a key component of

combination therapies for the treatment of chronic HCV infection across all major genotypes.[3]

[4][5] Accurate and reliable quantification of Glecaprevir in plasma is crucial for assessing its

pharmacokinetic profile, ensuring therapeutic efficacy, and supporting drug development. This

LC-MS/MS method provides the necessary sensitivity and specificity for these applications.[4]

[6]
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The overall experimental workflow for the quantification of Glecaprevir in plasma is depicted

below.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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